Cas no 886502-42-7 (4-Methoxy-2-(trifluoromethoxy)benzoyl chloride)

4-Methoxy-2-(trifluoromethoxy)benzoyl chloride structure
886502-42-7 structure
Product Name:4-Methoxy-2-(trifluoromethoxy)benzoyl chloride
CAS No:886502-42-7
MF:C9H6ClF3O3
MW:254.590352535248
MDL:MFCD06660286
CID:3142834
PubChem ID:17750722
Update Time:2025-09-25

4-Methoxy-2-(trifluoromethoxy)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

    • 4-Methoxy-2-(trifluoromethoxy)benzoyl chloride
    • 886502-42-7
    • MFCD06660286
    • JS-4470
    • AKOS015956739
    • MDL: MFCD06660286
    • Inchi: 1S/C9H6ClF3O3/c1-15-5-2-3-6(8(10)14)7(4-5)16-9(11,12)13/h2-4H,1H3
    • InChI Key: XTRNPLXMVUIGGU-UHFFFAOYSA-N
    • SMILES: ClC(C1C=CC(=CC=1OC(F)(F)F)OC)=O

Computed Properties

  • Exact Mass: 253.9957562Da
  • Monoisotopic Mass: 253.9957562Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 35.5Ų

4-Methoxy-2-(trifluoromethoxy)benzoyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M106515-500mg
4-Methoxy-2-(trifluoromethoxy)benzoyl chloride
886502-42-7
500mg
$ 130.00 2022-06-04
TRC
M106515-1000mg
4-Methoxy-2-(trifluoromethoxy)benzoyl chloride
886502-42-7
1g
$ 215.00 2022-06-04
Apollo Scientific
PC6391-1g
4-Methoxy-2-(trifluoromethoxy)benzoyl chloride
886502-42-7 97%
1g
£41.00 2025-02-21
Apollo Scientific
PC6391-5g
4-Methoxy-2-(trifluoromethoxy)benzoyl chloride
886502-42-7 97%
5g
£124.00 2025-02-21
abcr
AB280901-5 g
4-Methoxy-2-(trifluoromethoxy)benzoyl chloride; .
886502-42-7
5g
€260.70 2023-04-26
Alichem
A013002324-250mg
4-Methoxy-2-(trifluoromethoxy)benzoyl chloride
886502-42-7 97%
250mg
$484.80 2023-08-31
Alichem
A013002324-500mg
4-Methoxy-2-(trifluoromethoxy)benzoyl chloride
886502-42-7 97%
500mg
$798.70 2023-08-31
Alichem
A013002324-1g
4-Methoxy-2-(trifluoromethoxy)benzoyl chloride
886502-42-7 97%
1g
$1504.90 2023-08-31
abcr
AB280901-1 g
4-Methoxy-2-(trifluoromethoxy)benzoyl chloride; .
886502-42-7
1g
€113.00 2023-04-26
abcr
AB280901-1g
4-Methoxy-2-(trifluoromethoxy)benzoyl chloride; .
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